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Compound of Interest

Compound Name:
4-(4-Iodo-phenyl)-4-oxo-butyric

acid

Cat. No.: B067411 Get Quote

Disclaimer: The following information pertains to 4-(4-Iodophenyl)butyric acid (CAS No. 27913-

58-2). No specific safety data was found for "4-(4-Iodo-phenyl)-4-oxo-butyric acid." Given the

structural similarity, the safety precautions for 4-(4-Iodophenyl)butyric acid should be

considered as a minimum standard. It is imperative to conduct a thorough risk assessment

before handling any chemical.

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and professionals in drug development who are working with 4-(4-Iodophenyl)butyric

acid.

Personal Protective Equipment (PPE)
When handling 4-(4-Iodophenyl)butyric acid, the following personal protective equipment is

recommended to ensure personal safety in a laboratory setting.[1]

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection
A NIOSH-approved N95 dust mask or higher-

level respirator.

Body Protection A standard laboratory coat.
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Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of dust or vapors.

Avoid direct contact with the skin and eyes. In case of accidental contact, rinse the affected

area with copious amounts of water.

Prevent the formation of dust when handling the solid form of the chemical.

Wash hands thoroughly with soap and water after handling.

Storage:

Store in a tightly sealed container in a cool, dry place away from direct sunlight and

incompatible materials.[1]

The recommended storage temperature is between 2-8°C.[1]

Keep away from strong oxidizing agents.

Disposal Plan
The disposal of 4-(4-Iodophenyl)butyric acid and its waste should be conducted in accordance

with all applicable federal, state, and local environmental regulations.

Waste Classification: Due to its iodine content, this compound may be classified as

hazardous waste. A formal hazardous waste determination should be conducted.

Disposal Method: It is recommended to dispose of this chemical and its containers through a

licensed professional waste disposal service. Incineration in a permitted hazardous waste

incinerator is a common disposal method for iodo-organic compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/i5634
https://www.sigmaaldrich.com/US/en/product/aldrich/i5634
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Precautions: Do not allow the chemical to enter drains or waterways.

Physicochemical and Hazard Data
The following table summarizes key quantitative data for 4-(4-Iodophenyl)butyric acid.

Property Value

Molecular Formula C₁₀H₁₁IO₂

Molecular Weight 290.10 g/mol

Melting Point 89-89.5 °C

Boiling Point 351.0 ± 17.0 °C (Predicted)

Density 1.686 ± 0.06 g/cm³ (Predicted)

Solubility Chloroform (Sparingly), Methanol (Slightly)

Storage Temperature 2-8°C

Data sourced from ChemicalBook and PubChem.[2][3]

Experimental Protocol: Synthesis of a Radiolabeled
Compound
4-(p-Iodophenyl)butyric acid is utilized in the synthesis of radiolabeled compounds for research

in areas such as targeted radionuclide therapy. The following is a generalized protocol for such

a synthesis. For a detailed, specific procedure, refer to relevant published literature.

Objective: To synthesize a radiolabeled compound using 4-(p-Iodophenyl)butyric acid as a

precursor.

Materials:

4-(p-Iodophenyl)butyric acid

Radioisotope (e.g., ¹²⁵I)
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Appropriate solvents and reagents for the specific reaction

Thin-layer chromatography (TLC) or High-performance liquid chromatography (HPLC) for

purification and analysis

Procedure:

Preparation: In a shielded hot cell or a designated radioactive work area, dissolve 4-(p-

Iodophenyl)butyric acid in a suitable solvent.

Radioiodination: Introduce the radioisotope (e.g., Sodium Iodide [¹²⁵I]) to the reaction

mixture. The specific reaction conditions (temperature, pH, catalysts) will depend on the

desired product.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique such as TLC with a radiation detector.

Purification: Once the reaction is complete, purify the radiolabeled product from unreacted

starting materials and byproducts using HPLC or another suitable chromatographic method.

Quality Control: Analyze the final product to determine its radiochemical purity and specific

activity.

Safe Handling and Disposal Workflow
The following diagram illustrates the key steps for the safe handling and disposal of 4-(4-

Iodophenyl)butyric acid.

Caption: Workflow for the safe handling, storage, and disposal of 4-(4-Iodophenyl)butyric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4-(p-Iodophenyl)butyric acid = 98 27913-58-2 [sigmaaldrich.com]

2. 4-(P-IODOPHENYL)BUTYRIC ACID CAS#: 27913-58-2 [m.chemicalbook.com]

3. 4-(p-Iodophenyl)butyric acid | C10H11IO2 | CID 4645427 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
(4-Iodophenyl)butyric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b067411#personal-protective-equipment-for-handling-
4-4-iodo-phenyl-4-oxo-butyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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